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Compound of Interest

Compound Name: Ethenyl(triphenyl)germane

Cat. No.: B15398638

Ethenyl(triphenyl)germane: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethenyl(triphenyl)germane, also known as triphenyl(vinyl)germane, is an organogermanium
compound with the chemical formula C20H1sGe. Organogermanium compounds, which feature
a carbon-germanium bond, have garnered interest in various scientific fields, including organic
synthesis and medicinal chemistry.[1] While the chemistry of organogermanium compounds is
less explored than that of their silicon and tin counterparts, primarily due to the higher cost of
germanium, they exhibit unique reactivity that positions them between organosilicon and
organotin compounds in terms of nucleophilicity.[1] This technical guide provides a summary of
the known properties, potential synthetic routes, and the broader context of organogermanium
compounds in research and development.

Core Data

A summary of the fundamental properties of Ethenyl(triphenyl)germane is presented below. It
is important to note that while basic identification information is available, extensive
experimental data for this specific compound is not widely published.
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Property Value Reference
CAS Number 4049-97-2 N/A
Molecular Formula C20H18Ge N/A
Molecular Weight 331.0 g/mol N/A

Synthesis and Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis of
Ethenyl(triphenyl)germane are not readily available in the public domain. However, based on
the synthesis of analogous vinylgermane and triphenylgermane compounds, several general
synthetic strategies can be proposed.

Grignard Reaction

A common method for the formation of carbon-germanium bonds is the reaction of a
germanium halide with a Grignard reagent.[1] In this case, the synthesis could likely be
achieved by reacting triphenylgermanium halide (e.g., triphenylgermanium bromide) with
vinylmagnesium bromide.

Generalized Protocol:

» Preparation of Grignard Reagent: In a flame-dried, three-necked flask under an inert
atmosphere (e.g., argon or nitrogen), magnesium turnings are suspended in anhydrous
tetrahydrofuran (THF). A solution of vinyl bromide in anhydrous THF is added dropwise to
initiate the formation of vinylmagnesium bromide.

¢ Reaction with Germanium Halide: Once the Grignard reagent formation is complete, a
solution of triphenylgermanium bromide in anhydrous THF is added dropwise to the reaction
mixture at a controlled temperature (e.g., 0 °C).

e Quenching and Work-up: After the reaction is complete (monitored by techniques such as
TLC or GC-MS), the reaction is carefully quenched with a saturated aqueous solution of
ammonium chloride.
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o Extraction and Purification: The aqueous layer is extracted with an organic solvent (e.g.,
diethyl ether or ethyl acetate). The combined organic layers are washed with brine, dried
over an anhydrous salt (e.g., magnesium sulfate or sodium sulfate), filtered, and the solvent
is removed under reduced pressure. The crude product can then be purified by column
chromatography or recrystallization.

Stille Cross-Coupling Reaction

The Stille cross-coupling reaction is a versatile method for the formation of carbon-carbon
bonds and can be adapted for the synthesis of vinylgermanes. This would involve the reaction
of an organostannane with a germanium halide, catalyzed by a palladium complex. For the
synthesis of Ethenyl(triphenyl)germane, this could involve the reaction of triphenylgermanium
halide with a vinylstannane reagent.[2]

Generalized Protocol:

o Reaction Setup: In a reaction vessel, triphenylgermanium halide, vinyltributyltin, a palladium
catalyst (e.g., tetrakis(triphenylphosphine)palladium(0)), and a suitable solvent (e.g., toluene
or THF) are combined under an inert atmosphere.

e Reaction Conditions: The reaction mixture is heated to a temperature appropriate for the
specific catalyst and substrates, typically ranging from 80 to 110 °C. The progress of the
reaction is monitored by a suitable analytical technique.

e Work-up and Purification: Upon completion, the reaction mixture is cooled to room
temperature and the solvent is removed under reduced pressure. The residue is then
subjected to purification, often involving column chromatography to separate the desired
product from the tin byproducts and catalyst residues.

Potential Applications in Organic Synthesis

While specific applications for Ethenyl(triphenyl)germane are not extensively documented,
vinylgermanes, in general, are useful intermediates in organic synthesis. They can participate
in various cross-coupling reactions to form new carbon-carbon and carbon-heteroatom bonds.
The reactivity of the vinyl group allows for further functionalization, making these compounds
potential building blocks for more complex molecules.
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Biological Activity and Drug Development Context

There is currently no available information on the biological activity or signaling pathways
associated with Ethenyl(triphenyl)germane. However, the broader class of organogermanium
compounds has been investigated for potential therapeutic applications.[3][4][5][6][7]

Several organogermanium compounds have been synthesized and evaluated for their
biological activities, with some exhibiting antitumor, immune-stimulating, and antiviral
properties.[3][8][9] For instance, 2-carboxyethylgermanium sesquioxide (Ge-132) has been
studied for its immunomodulatory and antitumor effects, which are thought to be mediated
through the stimulation of T-cells and the activation of macrophages.[8] Another compound,
spirogermanium, was one of the first organogermanium compounds to enter clinical trials as an
anticancer agent.[3]

It is crucial to emphasize that the biological activities of these compounds are highly structure-
dependent, and one cannot infer the bioactivity of Ethenyl(triphenyl)germane from these
examples. The inherent low toxicity of some organogermanium compounds, compared to their
inorganic counterparts, has been a driving factor in their exploration for medicinal purposes.[6]
Further research would be necessary to determine if Ethenyl(triphenyl)germane possesses
any interesting biological properties.

Visualizations
Synthesis Workflow

The following diagram illustrates a generalized workflow for the synthesis of
Ethenyl(triphenyl)germane via a Grignard reaction, as described in the experimental
protocols section.

Purification
(Chromatography/Recrystallization)

Product:
Ethenyl(triphenyl)germane

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b15398638?utm_src=pdf-body
https://www.pharmacy180.com/article/organogermanium-compounds--balancing-act-between-an-anticancer-drug-and-a-herbal-supplement-1402/
https://pubs.rsc.org/en/content/articlelanding/2025/ob/d5ob00716j
https://www.researchgate.net/publication/313651537_32Ge_biological_activity_of_organogermanium_compounds
https://www.paperpublications.org/upload/book/ORGANOGERMANIUM%20COMPOUNDS-22072023-4.pdf
https://www.researchgate.net/publication/257636533_Biological_Activity_of_Organogermanium_Compounds_A_Review
https://www.pharmacy180.com/article/organogermanium-compounds--balancing-act-between-an-anticancer-drug-and-a-herbal-supplement-1402/
https://pubmed.ncbi.nlm.nih.gov/2979786/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2695949/
https://pubmed.ncbi.nlm.nih.gov/2979786/
https://www.pharmacy180.com/article/organogermanium-compounds--balancing-act-between-an-anticancer-drug-and-a-herbal-supplement-1402/
https://www.benchchem.com/product/b15398638?utm_src=pdf-body
https://www.paperpublications.org/upload/book/ORGANOGERMANIUM%20COMPOUNDS-22072023-4.pdf
https://www.benchchem.com/product/b15398638?utm_src=pdf-body
https://www.benchchem.com/product/b15398638?utm_src=pdf-body
https://www.benchchem.com/product/b15398638?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15398638?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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